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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142
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Introduction

Dimefox, an organophosphate insecticide, has been historically utilized for its systemic
properties in controlling a range of agricultural pests.[1][2] A comprehensive understanding of
its physicochemical properties, particularly its solubility and stability, is paramount for assessing
its environmental fate, toxicological profile, and potential for therapeutic applications. This
technical guide provides a detailed overview of the solubility and stability of Dimefox, outlines
experimental protocols for their determination, and illustrates its primary mechanism of action.

Core Physicochemical Properties of Dimefox

Property Value Source(s)
Molecular Formula C4H12FN20P [3]
Molar Mass 154.12 g/mol [3]
Appearance Colorless liquid [3]
Odor Fishy [3]
Vapor Pressure 0.11 mmHg at 20 °C [3]

Log Kow (Octanol-Water )
N o -0.43 (Estimated) [3]
Partition Coefficient)
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Solubility of Dimefox

Dimefox exhibits high solubility in aqueous solutions and is miscible with a variety of organic

solvents.
Quantitative Solubility Data
Solvent Solubility Temperature pH Source(s)
1,000,000 mg/L
Water o 20 °C 7 2]
(Miscible)
Water 14.8 g/L* 25°C Not Specified [1]
Organic Solvents  Miscible 20 °C Not Applicable [3]

*Note: There is a discrepancy in the reported aqueous solubility of Dimefox. While most
sources indicate that it is miscible with water, a value of 14.8 g/L has also been reported. The
miscibility is more widely cited in chemical databases.

Stability of Dimefox

The stability of Dimefox is influenced by several factors, including pH, temperature, and the
presence of oxidizing agents.

Quantitative Stability Data
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. . Half-life /
Stability Type Condition . Source(s)
Observation
Hydrolysis pH 7 > 10 years [3]
) pH 6.0 (in
Hydrolysis 8.8 days at 70 °C [3]
ethanol/buffer 20:80)
Hydrolysis Acidic conditions Hydrolyzes [3]
Hydrolysis Alkaline conditions Resistant to hydrolysis  [3]
o Vigorous oxidizing o
Oxidation Slowly oxidized [3]
agents
Oxidation Chlorine Rapidly oxidized [3]
Decomposes, emitting
toxic fumes of
Thermal Elevated
- hydrogen fluoride, [3]
Decomposition temperatures , _
nitrogen oxides, and
phosphorus oxides.
Not expected to be
Photolysis Sunlight (A > 290 nm) susceptible to direct [3]
photolysis.
Atmospheric Reaction with hydroxyl  Estimated half-life of 3]
Degradation radicals 6.0 hours.
Experimental Protocols

The determination of the solubility and stability of chemical compounds like Dimefox is guided
by standardized protocols established by organizations such as the Organisation for Economic
Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Water Solubility Determination (based on OECD
Guideline 105)

The water solubility of a compound is determined to assess its potential distribution in the
environment. The Flask Method is suitable for substances with solubilities above 10 mg/L.
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e Preparation of Test Solution: A supersaturated solution of Dimefox in deionized water is
prepared in a glass flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient
period to allow for equilibrium to be reached (typically 24-48 hours).

» Phase Separation: The solution is centrifuged or filtered to remove any undissolved
Dimefox.

e Analysis: The concentration of Dimefox in the clear aqueous phase is determined using a
validated analytical method, such as Gas Chromatography with Flame lonization Detection
(GC-FID) or High-Performance Liquid Chromatography (HPLC).

o Replicate Analysis: The experiment is performed in triplicate to ensure the reproducibility of
the results.

Hydrolytic Stability Determination (based on OECD
Guideline 111)

This test determines the rate of hydrolysis of a substance as a function of pH.

o Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and
9.

e Test Substance Addition: A known concentration of Dimefox is added to each buffer solution.
The concentration should be below its water solubility limit.

¢ Incubation: The solutions are maintained at a constant temperature (e.g., 50 °C for a
preliminary test, or a lower temperature for an extended study) in the dark to prevent
photolysis.

o Sampling: Aliquots are taken from each solution at various time intervals.

¢ Analysis: The concentration of the remaining Dimefox and any major hydrolysis products are
determined by a suitable analytical method (e.g., LC-MS/MS) to establish the degradation
Kinetics.
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» Data Evaluation: The rate constant and half-life of hydrolysis are calculated for each pH.

Photolytic Stability Determination (based on OECD
Guideline 316)

This guideline is used to assess the potential for direct phototransformation of a chemical in
water.

o UV-Vis Absorption Spectrum: The absorption spectrum of Dimefox in water is measured to
determine if it absorbs light at wavelengths greater than 290 nm. As Dimefox does not have
significant chromophores for this region, direct photolysis is not expected to be a major
degradation pathway.[3]

« Irradiation: A solution of Dimefox in pure, buffered water is exposed to a light source that
simulates natural sunlight (e.g., a xenon arc lamp).

o Dark Control: A parallel experiment is conducted in the dark to account for any non-photolytic
degradation (e.g., hydrolysis).

o Sampling and Analysis: Samples are collected from both the irradiated and dark control
solutions at various time points and analyzed for the concentration of Dimefox.

e Quantum Yield Calculation: If significant photodegradation is observed, the quantum yield
(the efficiency of a photon in causing a chemical reaction) can be calculated.

Mechanism of Action: Acetylcholinesterase
Inhibition
Dimefox, like other organophosphate insecticides, exerts its toxic effects through the inhibition

of the enzyme acetylcholinesterase (AChE). AChE is crucial for the termination of nerve
impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).

The inhibition of AChE by Dimefox leads to an accumulation of ACh in the synaptic cleft. This
results in the continuous stimulation of muscarinic and nicotinic receptors, leading to a state of
cholinergic crisis characterized by a range of symptoms, including muscle tremors,
convulsions, and ultimately, respiratory failure.
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Caption: Inhibition of acetylcholinesterase by Dimefox.

Experimental Workflow for a Stability Study
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Caption: General workflow for a chemical stability study.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8

Tech Support


https://www.benchchem.com/product/b150142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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